Cas no 101832-70-6 (1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-)

• Product name: 1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-
• CAS No: 101832-70-6
• MF: C₁₇H₂₂N₂
• MW: 254.36998
• CID: 207358
• PubChem ID: 59002

1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-
• 1H-Indole,3-[[1-(2-propenyl)-3-piperidinyl]methyl]- (9CI)
• 3-[(1-prop-2-enylpiperidin-3-yl)methyl]-1H-indole
• 3-((1-Allyl-3-piperidyl)methyl)indole
• INDOLE, 3-((1-ALLYL-3-PIPERIDYL)METHYL)-
• 1-Allyl-3-skatylpiperidine
• DTXSID20906712
• 101832-70-6
• 3-{[1-(prop-2-en-1-yl)piperidin-3-yl]methyl}-1h-indole

• Inchi： InChI=1S/C17H22N2/c1-2-9-19-10-5-6-14(13-19)11-15-12-18-17-8-4-3-7-16(15)17/h2-4,7-8,12,14,18H,1,5-6,9-11,13H2
• InChI Key： BFEQJRWPEVFLHK-UHFFFAOYSA-N
• SMILES： C=CCN1CCCC(CC2=CNC3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 253.17063
• Monoisotopic Mass: 254.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• XLogP3: 3.9

Experimental Properties

• Density: 1.071
• Boiling Point: 404.4°Cat760mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.604
• PSA: 19.03
• LogP: 3.54630